Application Notes and Protocols: In Vitro Assays for Adamantane Amine Activity

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*2-(1-adamantyl)ethanamine Hydrochloride*
CAS No.:	*24644-08-4*
Cat. No.:	*B3034889*

Get Quote

Introduction

Adamantane amines, a class of polycyclic organic compounds, represent a cornerstone in antiviral and neurological drug discovery. The prototypical members, amantadine and rimantadine, were among the first clinically approved antiviral drugs, initially developed for the prophylaxis and treatment of Influenza A virus infections.[1][2] Their mechanism of action is primarily attributed to the blockade of the viral M2 proton channel, a crucial component for viral uncoating and replication.[3][4][5] However, the widespread emergence of resistant viral strains has diminished their clinical utility against influenza.[6]

Beyond their antiviral properties, adamantane derivatives such as memantine have been repurposed as N-methyl-D-aspartate (NMDA) receptor antagonists.[7][8] This activity modulates glutamatergic neurotransmission and is leveraged in the treatment of neurodegenerative conditions like Alzheimer's disease. More recent research has also explored the activity of adamantanes against a broader range of viruses, including coronaviruses and Hepatitis A virus, suggesting complex and varied mechanisms of action.[9][10][11]

© 2026 BenchChem. All rights reserved.

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of key in vitro assays to evaluate the biological activity of adamantane amines. We will delve into the causality behind experimental choices, provide detailed, field-proven protocols, and offer insights into data interpretation, ensuring a robust framework for screening and mechanistic studies.

PART 1: Foundational Assays for Antiviral Activity

The initial assessment of any potential antiviral compound requires a two-pronged approach: evaluating its efficacy in inhibiting viral replication and determining its toxicity to the host cells. The ratio between these two activities defines the therapeutic window or "Selectivity Index."

The Principle of the Therapeutic Window

A successful antiviral agent must be potent against the virus while remaining safe for the host. This relationship is quantified by three key parameters:

- 50% Cytotoxic Concentration (CC50): The concentration of a compound that causes a 50% reduction in the viability of host cells.
- 50% Inhibitory Concentration (IC50) or Effective Concentration (EC50): The concentration of a compound required to inhibit 50% of viral activity or replication.
- Selectivity Index (SI): Calculated as the ratio of CC50 to IC50 (SI = CC50 / IC50). A higher SI value indicates a more favorable safety profile, signifying that the compound is much more toxic to the virus than to the host cell.[6]

A compound's journey begins with establishing its CC50 value. This is a non-negotiable first step, as all subsequent antiviral assays must be conducted at non-toxic concentrations to ensure that observed effects are due to specific antiviral activity and not simply cell death.

Protocol: Cytotoxicity (MTT) Assay

This colorimetric assay is a standard method for assessing cell viability based on the metabolic activity of the cells. Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals.

© 2026 BenchChem. All rights reserved.

Protocol Steps:

- Cell Seeding: Seed host cells (e.g., Madin-Darby Canine Kidney [MDCK] cells for influenza studies) into a 96-well plate at a density of 1 x 10^4 cells per well.[6]
- Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO_2 atmosphere to allow for the formation of a confluent monolayer.
- Compound Addition: Prepare serial dilutions of the adamantane amine compound in the appropriate cell culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with untreated cells (cell control) and wells with medium only (background control).
- Incubation: Incubate the plate for 48-72 hours (the duration should match the planned antiviral assay) at 37°C in a 5% CO_2 atmosphere.
- MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing formazan crystals to form.[6]
- Solubilization: Carefully remove the medium and add 100 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.[6]
- Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
- Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated cell control. Plot the percentage of viability against the compound concentration and use non-linear regression to determine the CC50 value.[6]

Protocol: Plaque Reduction Neutralization Test (PRNT)

The PRNT is considered the "gold standard" for quantifying the inhibition of viral replication.[12][13] It measures the ability of a compound to reduce the number of viral plaques, which are localized areas of cell death caused by viral infection in a cell monolayer.

Protocol Steps:

- Cell Seeding: Prepare confluent monolayers of MDCK cells in 6-well or 12-well plates.[6]

© 2026 BenchChem. All rights reserved.

- Virus Dilution: Prepare a dilution of the influenza A virus stock calculated to produce approximately 50-100 plaque-forming units (PFU) per well.
- Virus Infection: Wash the cell monolayers with phosphate-buffered saline (PBS) and infect them with the prepared virus dilution.
- Adsorption: Incubate the plates for 1 hour at 37°C to allow the virus to adsorb to the cells.[6]
- Compound Addition & Overlay: Remove the virus inoculum. Overlay the cells with a medium containing 1-1.2% low-melting-point agarose and serial dilutions of the adamantane compound (at non-toxic concentrations).[6]
- Incubation: Incubate the plates at 37°C in a 5% CO_2 atmosphere for 48-72 hours, or until plaques are visible. The agarose restricts the spread of progeny virions to adjacent cells, leading to the formation of distinct plaques.
- Plaque Visualization: Fix the cells with a 4% formaldehyde solution and then stain with a 0.1% crystal violet solution to visualize the plaques. The stain is taken up by living cells, leaving the plaques (areas of dead cells) as clear zones.
- Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each compound concentration compared to the virus control (no compound). The IC50 is the concentration that causes a 50% reduction in the number of plaques.

Parameter	Description	Typical Value (Amantadine vs. Sensitive Flu A)	Reference
CC50 (MDCK cells)	50% Cytotoxic Concentration	>100 µM	[6]
IC50 (PRNT)	50% Inhibitory Concentration	0.1 - 5 µM	[9][14]
Selectivity Index (SI)	CC50 / IC50	>20	[6]

© 2026 BenchChem. All rights reserved.

PART 2: Mechanistic Assays for M2 Ion Channel Activity

To confirm that an adamantane amine's antiviral activity is due to its intended mechanism, assays that directly measure the function of the M2 proton channel are essential.

The M2 Proton Channel: A Mechanism-Based Target

The influenza A M2 protein forms a tetrameric proton-selective ion channel.[1] After the virus enters the host cell via an endosome, the endosome becomes acidified. This low pH environment activates the M2 channel, allowing protons to flow from the endosome into the virion interior. This acidification is a critical step that facilitates the dissociation of the viral ribonucleoprotein (vRNP) complex from the matrix protein (M1), a process required for the release of the viral genome into the cytoplasm and subsequent replication. Adamantane amines like amantadine act as mechanism-based inhibitors by binding within the pore of the M2 channel, physically occluding it and preventing proton influx.[3][5][15]



Click to download full resolution via product page

Caption: Mechanism of Influenza A M2 proton channel and amantadine inhibition.

Protocol: EGFP-Based M2 Ion Channel Assay

This clever cell-based assay provides a high-throughput method for screening M2 inhibitors by directly monitoring the channel's proton conductivity.[16][17] It utilizes a stable cell line co-

© 2026 BenchChem. All rights reserved.

expressing the M2 protein and an enhanced Green Fluorescent Protein (EGFP), whose fluorescence is pH-sensitive.

Principle: When the extracellular pH is lowered, a functional M2 channel will transport protons into the cell, lowering the intracellular pH. This acidification quenches the fluorescence of the co-expressed EGFP. An effective M2 inhibitor, like amantadine, will block this proton influx, preventing the drop in intracellular pH and thus preserving EGFP fluorescence.

Protocol Steps:

- Cell Culture: Culture the stable M2/EGFP co-expressing cell line in a 96-well, black-walled, clear-bottom plate until confluent.
- Compound Pre-incubation: Wash the cells with a balanced salt solution (e.g., Hanks' Balanced Salt Solution, HBSS) at neutral pH (7.4). Add the test compounds (adamantane derivatives) diluted in HBSS (pH 7.4) and incubate for 15-30 minutes at room temperature.
- Baseline Fluorescence Reading: Measure the baseline EGFP fluorescence using a plate reader (Excitation ~488 nm, Emission ~510 nm).
- Acidic Challenge: Add a low-pH buffer (e.g., pH 5.5) to the wells to initiate proton influx through the M2 channels.
- Kinetic Fluorescence Reading: Immediately begin measuring the EGFP fluorescence kinetically over a period of 5-10 minutes.
- Data Analysis: For each well, calculate the rate of fluorescence decay or the percentage decrease from baseline. Compare the fluorescence of compound-treated wells to positive controls (no inhibitor) and negative controls (cells not expressing M2 or cells treated with a known potent inhibitor). The IC50 is the concentration of the compound that inhibits the fluorescence quench by 50%.[17]

Protocol: Virus-Like Particle (VLP) Membrane Potential Assay

This cell-free assay offers a powerful platform for studying ion channel activity without the confounding factors of cellular biology.[18] It uses VLPs that incorporate the M2 channel into

© 2026 BenchChem. All rights reserved.

their lipid envelope, encapsulating a potentiometric fluorescent dye.

Principle: The VLP membrane mimics the viral envelope. When the external buffer is acidified, protons flow through the M2 channels into the VLP, causing a change in membrane potential (depolarization). This depolarization increases the fluorescence of the encapsulated dye. M2 inhibitors block this process, preventing the fluorescence increase.[18]

Protocol Steps:

- VLP Preparation: Co-transfect cells (e.g., HEK293T) with plasmids encoding the influenza Gag protein (to drive VLP formation) and the M2 protein. Harvest the VLPs from the supernatant and purify them.
- Dye Loading: Load the purified VLPs with a potentiometric dye (e.g., FLIPR Membrane Potential Dye).
- Assay Setup: Aliquot the dye-loaded VLPs into a 384-well plate. Add serial dilutions of the adamantane test compounds.
- Acidic Challenge & Reading: Use a fluorescence plate reader with an integrated liquid handling system to add a low-pH buffer (e.g., pH 4.5) and immediately read the resulting fluorescence change.[18]
- Data Analysis: The signal is measured as the increase in fluorescence upon the pH challenge. Calculate the percent inhibition for each compound concentration relative to the uninhibited control. Determine the IC50 value via non-linear regression.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: A typical assay cascade for adamantane amine antiviral drug discovery.

© 2026 BenchChem. All rights reserved.

PART 3: Assays for Neurological Activity (NMDA Receptor)

Adamantane amines like memantine are uncompetitive, open-channel blockers of the NMDA receptor.[7][19] Overactivation of this receptor leads to excessive calcium (Ca^{2+}) influx and subsequent excitotoxicity, a process implicated in various neurological disorders. Assays for this activity focus on measuring the modulation of ion flow through the NMDA receptor channel.

Protocol: NMDA-Induced Calcium Influx Assay

This is a functional, cell-based assay that measures the ability of a compound to block the influx of calcium through the NMDA receptor channel upon its activation by agonists.

Principle: Primary neurons are loaded with a Ca^{2+}-sensitive fluorescent indicator. The NMDA receptor is stimulated with its co-agonists, NMDA and glycine, causing the channel to open and allowing Ca^{2+} to flow into the cell. This influx results in a measurable increase in fluorescence. A channel-blocking antagonist like memantine will inhibit this fluorescence increase.

Protocol Steps:

- Cell Preparation: Culture primary cerebellar granule neurons on 96-well plates.[7]
- Dye Loading: Load the cultured neurons with a calcium-sensitive dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's protocol.
- Compound Incubation: Wash the cells and add the adamantane test compounds at various concentrations.
- Stimulation and Measurement: Place the plate in a fluorescence reader. Stimulate the cells by adding a solution containing 100 µM NMDA and 10 µM glycine.[7] Measure the change in intracellular Ca^{2+} concentration by monitoring the fluorescence over time.
- Data Analysis: The response is measured as the peak fluorescence intensity or the area under the curve after agonist addition. Calculate the percent inhibition for each compound concentration relative to the control (agonist stimulation without inhibitor). Determine the IC50 value.[7]

© 2026 BenchChem. All rights reserved.

Protocol: Radioligand Binding Assay

Binding assays determine the affinity of a compound for the receptor. For NMDA channel blockers, a common approach is to measure the displacement of a radiolabeled channel blocker, such as [^{3}H]MK-801 (dizocilpine).

Principle: [^{3}H]MK-801 binds with high affinity to a site within the open channel of the NMDA receptor. An unlabeled channel blocker (the adamantane test compound) will compete for this binding site. By measuring the reduction in radioactivity bound to the receptor preparation in the presence of the test compound, one can determine the compound's binding affinity (Ki).[20] [21]

Protocol Steps:

- Membrane Preparation: Prepare a crude membrane fraction from a brain region rich in NMDA receptors, such as the rat cortex or hippocampus.
- Assay Incubation: In a microcentrifuge tube, combine the membrane preparation, the radioligand ([^{3}H]MK-801), NMDA receptor agonists (glutamate and glycine, to open the channels), and varying concentrations of the adamantane test compound.
- Equilibration: Incubate the mixture to allow the binding to reach equilibrium.
- Separation: Rapidly separate the membrane-bound radioligand from the unbound radioligand using vacuum filtration through glass fiber filters. The membranes and bound [^{3}H]MK-801 are trapped on the filter.
- Quantification: Place the filters in scintillation vials with scintillation fluid and count the radioactivity using a scintillation counter.
- Data Analysis: Plot the percentage of specific binding against the concentration of the test compound. The IC50 is determined from the curve, and this value is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

© 2026 BenchChem. All rights reserved.

Assay Type	Principle	Throughput	Key Output	Reference
Calcium Influx	Functional; measures blockade of Ca^{2+} entry	Medium-High	IC50 (Functional Potency)	[7]
Radioligand Binding	Binding; measures displacement of a probe	Medium	Ki (Binding Affinity)	[20][21]
Electrophysiology	Functional; direct measure of ion current	Low	IC50, Voltage-dependency	[19][22]

References

- Patel, M. C., et al. (2022). An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applications for virological surveillance. Antiviral Research, 208, 105457. Retrieved from [Link]
- Patel, M. C., et al. (2022). An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applications for virological surveillance. PubMed. Retrieved from [Link]
- Noah, D. L., & Krug, R. M. (2015). New-generation screening assays for the detection of anti-influenza compounds targeting viral and host functions. Antiviral Research, 121, 14-22. Retrieved from [Link]
- Pielak, R. M., & Chou, J. J. (2011). How Do Aminoadamantanes Block the Influenza M2 Channel, and How Does Resistance Develop?. Journal of the American Chemical Society, 133(25), 9903–9911. Retrieved from [Link]
- Smee, D. F., et al. (2008). Influenza virus assays based on virus-inducible reporter cell lines. Virology Journal, 5, 116. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Li, C., et al. (2013). New strategy for high throughput screening of anti-influenza virus M2 ion channel inhibitors. Current Pharmaceutical Design, 19(21), 3894-3900. Retrieved from [Link]
- Pielak, R. M., & Chou, J. J. (2011). How Do Aminoadamantanes Block the Influenza M2 Channel, and How Does Resistance Develop?. Journal of the American Chemical Society. Retrieved from [Link]
- Pielak, R. M., & Chou, J. J. (2011). How do aminoadamantanes block the influenza M2 channel, and how does resistance develop?. CityUHK Scholars. Retrieved from [Link]
- Okomo-Adhiambo, M., et al. (2012). The fluorescence neuraminidase inhibition assay: a functional method for detection of influenza virus resistance to the neuraminidase inhibitors. Methods in Molecular Biology, 865, 115–125. Retrieved from [Link]
- Williams, J. K., et al. (2020). Influenza A M2 Inhibitor Binding Understood through Mechanisms of Excess Proton Stabilization and Channel Dynamics. Journal of the American Chemical Society, 142(43), 18446–18456. Retrieved from [Link]
- IBT Bioservices. (n.d.). Plaque Reduction Neutralization Testing - PRNT. Retrieved from [Link]
- Arutyunova, E., et al. (2022). Anti-SARS-CoV-2 Activity of Adamantanes In Vitro and in Animal Models of Infection. Viruses, 14(11), 2393. Retrieved from [Link]
- Mathur, A., et al. (1974). In Vitro Antiviral Activity and Preliminary Clinical Trials of a New Adamantane Compound. Antimicrobial Agents and Chemotherapy, 5(5), 463-467. Retrieved from [Link]
- Nikolova, I., et al. (2023). Amantadine and Rimantadine Analogues—Single-Crystal Analysis and Anti-Coronaviral Activity. Molecules, 28(18), 6618. Retrieved from [Link]
- Park, S., et al. (2022). Amantadine and Rimantadine Inhibit Hepatitis A Virus Replication through the Induction of Autophagy. Microbiology Spectrum, 10(5), e01859-22. Retrieved from [Link]
- Pielak, R. M., & Chou, J. J. (2011). How Do Aminoadamantanes Block the Influenza M2 Channel, and How Does Resistance Develop?. PubMed. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Li, C., et al. (2013). New Strategy for High Throughput Screening of Anti-Influenza Virus M2 Ion Channel Inhibitors. Bentham Science Publishers. Retrieved from [Link]
- Shishkina, E. L., et al. (2025). Anti-Orthopoxvirus Activity of Amantadine and Rimantadine Derivatives—In Vitro Testing and Molecular Modeling. Molecules, 30(5), 1189. Retrieved from [Link]
- Wang, J., et al. (2013). An Assay Suitable for High Throughput Screening of Anti-Influenza Drugs. PLOS One, 8(1), e52627. Retrieved from [Link]
- Le, M., et al. (2012). Evaluation of Three Influenza Neuraminidase Inhibition Assays for Use in a Public Health Laboratory Setting During the 2011–2012 Influenza Season. Public Health Reports, 127(6), 599-608. Retrieved from [Link]
- Jahiel, R. I., & Kilbourne, E. D. (1966). Reduction in Plaque Size and Reduction in Plaque Number as Differing Indices of Influenza Virus-Antibody Reactions. Journal of Bacteriology, 92(5), 1521-1534. Retrieved from [Link]
- Arutyunova, E., et al. (2022). Anti-SARS-CoV-2 Activity of Adamantanes In Vitro and in Animal Models of Infection. eScholarship. Retrieved from [Link]
- Tzani, A., et al. (2020). Synthetic Analogues of Aminoadamantane as Influenza Viral Inhibitors—In Vitro, In Silico and QSAR Studies. Molecules, 25(17), 3981. Retrieved from [Link]
- Creative Diagnostics. (n.d.). Plaque Reduction Assay. Retrieved from [Link]
- Lachs, J., et al. (2018). Pharmacological and electrophysiological characterization of novel NMDA receptor antagonists. ACS Chemical Neuroscience, 9(11), 2733-2742. Retrieved from [Link]
- Al-Mousa, J., et al. (2025). Evaluating Probenecid or Oseltamivir Inhibition of Influenza A Virus Replication Through Plaque Assay or Fluorescent Focus Assay Using Non-Structural Protein 1–H1N1 Venus Reporter Virus. Viruses, 17(3), 565. Retrieved from [Link]
- Cell Biolabs, Inc. (n.d.). Influenza A Immunoplaque Assay Kit. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- VirusBank Platform. (n.d.). Cell-based assays. Retrieved from [Link]
- Reynolds, I. J. (1994). The Use of Ligand Binding in Assays of NMDA Receptor Function. Methods in Molecular Biology, 31, 165-172. Retrieved from [Link]
- Corti, D., et al. (2010). Detection of Proton Movement Directly across Viral Membranes To Identify Novel Influenza Virus M2 Inhibitors. Journal of Virology, 84(19), 10057-10064. Retrieved from [Link]
- Canada's Drug Agency. (2014). Detection of Anti-Glutamate Receptor (NMDA). Retrieved from [Link]
- Wikipedia. (n.d.). Rimantadine. Retrieved from [Link]
- Reaction Biology. (n.d.). NMDA Biochemical Binding Assay Service. Retrieved from [Link]
- Bresink, I., et al. (2005). In vitro characterization of novel NR2B selective NMDA receptor antagonists. British Journal of Pharmacology, 145(2), 224-234. Retrieved from [Link]
- Shimasaki, N., et al. (2011). Bioluminescence-Based Neuraminidase Inhibition Assay for Monitoring Influenza Virus Drug Susceptibility in Clinical Specimens. Antimicrobial Agents and Chemotherapy, 55(7), 3429-3437. Retrieved from [Link]
- Sobolevsky, A. I., et al. (2002). Amantadine Inhibits NMDA Receptors by Accelerating Channel Closure during Channel Block. The Journal of Neuroscience, 22(15), 6343-6352. Retrieved from [Link]
- Neuroservice. (2019). NMDA-receptors functional assays for CNS diseases. Retrieved from [Link]
- Kłys, A., et al. (2022). Preventing Influenza A Virus Infection by Mixed Inhibition of Neuraminidase and Hemagglutinin by Divalent Inhibitors. Journal of Medicinal Chemistry, 65(10), 7130-7147. Retrieved from [Link]
- Zheng, W., et al. (2015). High throughput screening technologies for ion channels. Acta Pharmacologica Sinica, 36(12), 1427-1443. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Grimwood, S., et al. (1995). Electrophysiological characterisation of the antagonist properties of two novel NMDA receptor glycine site antagonists, L-695,902 and L-701,324. British Journal of Pharmacology, 114(8), 1596-1604. Retrieved from [Link]
- Aurora Biomed. (2024). Ion Channel Research: Advancing High Throughput Screening Techniques. Retrieved from [Link]
- Lachs, J., et al. (2018). Pharmacological and Electrophysiological Characterization of Novel NMDA Receptor Antagonists. PubMed. Retrieved from [Link]
- ResearchGate. (n.d.). Experimental setup for analysis of M2 activity and ion selectivity. Retrieved from [Link]
- Koutsioubas, A., et al. (2021). Fluorescence Approaches for Characterizing Ion Channels in Synthetic Bilayers. Membranes, 11(11), 850. Retrieved from [Link]
- Tønnesen, J., et al. (2016). Ion channel-mediated uptake of cationic vital dyes into live cells: a potential source of error when assessing cell viability. Journal of Neuroscience Methods, 267, 1-9. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. An Assay Suitable for High Throughput Screening of Anti-Influenza Drugs | PLOS One [journals.plos.org]
- 2. Evaluation of Three Influenza Neuraminidase Inhibition Assays for Use in a Public Health Laboratory Setting During the 2011–2012 Influenza Season - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. scholars.cityu.edu.hk [scholars.cityu.edu.hk]
- 5. How do aminoadamantanes block the influenza M2 channel, and how does resistance develop? - PubMed [pubmed.ncbi.nlm.nih.gov]

- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. Pharmacological and electrophysiological characterization of novel NMDA receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Rimantadine - Wikipedia [en.wikipedia.org]
- 9. Anti-SARS-CoV-2 Activity of Adamantanes In Vitro and in Animal Models of Infection - PMC [pmc.ncbi.nlm.nih.gov]
- 10. mdpi.com [mdpi.com]
- 11. journals.asm.org [journals.asm.org]
- 12. ibtbioservices.com [ibtbioservices.com]
- 13. Plaque Reduction Neutralization Test - Creative Diagnostics [antiviral.creative-diagnostics.com]
- 14. DSpace [repository.escholarship.umassmed.edu]
- 15. Influenza A M2 Inhibitor Binding Understood through Mechanisms of Excess Proton Stabilization and Channel Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
- 16. scispace.com [scispace.com]
- 17. benthamdirect.com [benthamdirect.com]
- 18. Detection of Proton Movement Directly across Viral Membranes To Identify Novel Influenza Virus M2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Amantadine Inhibits NMDA Receptors by Accelerating Channel Closure during Channel Block - PMC [pmc.ncbi.nlm.nih.gov]
- 20. The Use of Ligand Binding in Assays of NMDA Receptor Function | Springer Nature Experiments [experiments.springernature.com]
- 21. reactionbiology.com [reactionbiology.com]
- 22. Pharmacological and Electrophysiological Characterization of Novel NMDA Receptor Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Application Notes and Protocols: In Vitro Assays for Adamantane Amine Activity]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b3034889/docs#application-notes-and-protocols-in-vitro-assays-for-adamantane-amine-activity]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved.

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.